6-(Trifluoromethyl)-1-indanone

• IUPAC Name: 6-(trifluoromethyl)-2,3-dihydroinden-1-one
• InChI: InChI=1S/C10H7F3O/c11-10(12,13)7-3-1-6-2-4-9(14)8(6)5-7/h1,3,5H,2,4H2
• InChI Key: IGDFHUWAXWFKMW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)C2=C1C=CC(=C2)C(F)(F)F
• Molecular Formula: C10H7F3O
• DSSTOX Substance ID: DTXSID10628092
• Molecular Weight: 200.16 g/mol
• CAS No.: 68755-37-3

Description

6-(Trifluoromethyl)-1-indanone is a useful research compound. Its molecular formula is C10H7F3O and its molecular weight is 200.16 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant;Health Hazard, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

• Synthesis Processes

  6-(Trifluoromethyl)-1-indanone and its derivatives are synthesized through various chemical reactions, including Friedel-Crafts alkylation and cycli-acyalkylation, which are essential in producing pharmaceutical and biologically active compounds. These synthesis methods enhance the properties of the molecules, making them significant in medicinal chemistry (Prakash et al., 2010; Qian, 2014).

• Characterization Techniques

  Advanced techniques like NMR and HR-ESI-MS are utilized to characterize these compounds, confirming their structure and properties. This is crucial in ensuring the accuracy and efficacy of the synthesized compounds for their various applications (Qian, 2014).

Applications in Material Science

• Functional Materials

  Trifluoromethylated indanones are used in developing materials with unique physical and chemical properties. These properties make them suitable for various applications, including in the fields of electronics and photonics (Dai et al., 2017).

• Polymer Solar Cells

  Specific derivatives of this compound have been used in the construction of efficient polymer solar cells, highlighting their role in renewable energy technologies (Dai et al., 2017).

Biological and Medicinal Research

• Biological Activities

  Indanone derivatives, including those with a trifluoromethyl group, are associated with various pharmacological activities. They are found in natural compounds and serve as intermediates in synthesizing medicinally important molecules, indicating their significance in drug development (Patil et al., 2017).

• Medicinal Chemistry

  The indanone structure, particularly in compounds like this compound, is integral in medicinal chemistry. It is found in several drugs and clinical candidates, underlining its importance in treating various diseases (Patil et al., 2017).

Safety and Hazards

The safety data sheet for a similar compound, Methyl 6-(trifluoromethyl)nicotinate, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin irritation, serious eye irritation, and respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area.

Future Directions

The trifluoromethyl group is widely prevalent in many pharmaceuticals and agrochemicals because its incorporation into drug candidates could enhance chemical and metabolic stability, improve lipophilicity and bioavailability, and increase the protein bind affinity. Therefore, the development of efficient and versatile methods for introducing the CF3 group into various organic molecules is an important area of future research.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 3-[2-bromo-4-(trifluoromethyl)phenyl]propanoic acid (6.40 g, 21.5 mmol) in THF (300 mL) and hexane (80 mL) at −78° C. was added a 2.5 M solution of n-butyllithium in hexane (19 mL). After being stirred for 15 min, the mixture was poured into a 2 N HCl solution (150 mL). The two layers were separated and the water layer was extracted by ether. The combined organic layers were washed with NaHCO3 solution, water, brine, dried over MgSO4 and concentrated. Column chromatography on silica (10-20% EtOAC in hexane) provided the title compound (2.2 g, 51%) as an oil. MS calculated for C10H7F3O: (M+H)+ 201. found 201.0.